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Compound of Interest

Compound Name:
2,2-Difluoro-2-

(fluorosulfonyl)acetic acid

Cat. No.: B116668 Get Quote

An In-depth Technical Guide to 2,2-Difluoro-2-(fluorosulfonyl)acetic Acid

For researchers, scientists, and professionals in drug development, 2,2-Difluoro-2-
(fluorosulfonyl)acetic acid is a valuable reagent, primarily utilized as a precursor for the

generation of difluorocarbene, a key intermediate in various fluorination reactions. This guide

provides a comprehensive overview of its synonyms, properties, and detailed experimental

protocols for its application.

Synonyms and Identifiers
2,2-Difluoro-2-(fluorosulfonyl)acetic acid is known by several names in chemical literature

and supplier catalogs. A comprehensive list of its synonyms and identifiers is provided below

for easy reference.
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Identifier Type Value

IUPAC Name 2,2-difluoro-2-(fluorosulfonyl)acetic acid[1]

CAS Number 1717-59-5[1][2][3][4]

Molecular Formula C₂HF₃O₄S[1][2][3][4]

Molecular Weight 178.09 g/mol [1][4][5][6]

InChI
InChI=1S/C2HF3O4S/c3-

2(4,1(6)7)10(5,8)9/h(H,6,7)[1][5]

InChIKey VYDQUABHDFWIIX-UHFFFAOYSA-N[1][2][5]

SMILES OC(=O)C(F)(F)S(F)(=O)=O[2][5]

Synonyms (Fluorosulfonyl)difluoroacetic acid[3][7]

2-(Fluorosulfonyl)difluoroacetic acid[4][8]

2,2-difluoro-2-fluorosulfonyl acetic acid[2]

2-fluorosulfonyl difluoroacetic acid[2]

2-fluorosulphonyl difluoroacetic acid[2]

difluoro(fluorosulfonyl)acetic acid[2]

fluorosulfonyldifluoroacetic acid[2]

2,2-difluoro-2-fluorosulfonyl acetate[2]

2,2-difluoro-2-fluorosulfonyl-acetic acid[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2,2-Difluoro-2-
(fluorosulfonyl)acetic acid is presented in the table below.
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Property Value Source

Appearance
Colorless to almost colorless

clear liquid
TCI

Boiling Point 153 °C (lit.) [2][5]

Density 1.723 g/mL at 25 °C (lit.) [3][5]

Refractive Index n20/D 1.36 (lit.) [3][5]

Flash Point
> 230 °F (> 110 °C) - closed

cup
[3]

Vapor Pressure 0.158 mmHg at 25 °C [3]

Spectroscopic Data
Key spectroscopic data for 2,2-Difluoro-2-(fluorosulfonyl)acetic acid are summarized below.

Spectrum Type Data Highlights Source

Mass Spectrometry (GC-MS) Exact Mass: 177.954764 g/mol [9]

ATR-IR Spectra Available from supplier Sigma-Aldrich

Experimental Protocols
2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a key reagent for generating difluorocarbene.

Detailed experimental protocols for the synthesis of its derivatives and their subsequent use in

organic synthesis are provided below.

Protocol 1: Synthesis of Trimethylsilyl 2-fluorosulfonyl-
2,2-difluoroacetate
This protocol details the synthesis of trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate, a more

versatile difluorocarbene precursor.[1]

Materials:
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid (150 g, 0.84 mol)

Chlorotrimethylsilane (363 g, 3.2 mol)

Ice bath

Nitrogen gas supply

500-mL, round-bottomed, three-necked flask with magnetic stirrer and addition funnel

Procedure:

Charge the flask with 150 g of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid.

With a slow nitrogen flow and cooling with an ice bath, add 363 g of chlorotrimethylsilane

dropwise with stirring over a 2-hour period.

After the addition is complete, allow the mixture to warm to room temperature and stir with

nitrogen bubbling for 24 hours.

Distill the product mixture to obtain trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.

Yield: 175 g (83%) Boiling Point: 52°C at 15 mm Hg

Reaction Conditions2,2-Difluoro-2-
(fluorosulfonyl)acetic acid

Three-necked flask
(ice bath, N2)

Chlorotrimethylsilane

1. Add reagents to flask 2. Stir at 0°C for 2h 3. Warm to RT, stir for 24h 4. Distillation Trimethylsilyl 2-fluorosulfonyl-
2,2-difluoroacetate

Click to download full resolution via product page

Synthesis of Trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate.

Protocol 2: Difluorocyclopropanation of n-Butyl Acrylate
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This protocol describes the use of trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate as a

difluorocarbene source for the cyclopropanation of an alkene.[1]

Materials:

Toluene (200 mL)

Sodium fluoride (0.4 g)

n-Butyl acrylate (20 g, 0.156 mol)

Trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate (62.5 g, 0.31 mol)

Celite

500-mL, round-bottomed, three-necked flask with magnetic stirrer, condenser, and addition

funnel

Procedure:

Charge the flask with 200 mL of toluene, 0.4 g of sodium fluoride, and 20 g of n-butyl

acrylate.

Heat the solution to reflux with slow nitrogen bubbling and stirring for 1 hour.

Add trimethylsilyl 2-fluorosulfonyl-2,2-difluoroacetate dropwise.

Heat the mixture for 8 hours.

Cool the mixture and filter through a Celite pad.

Remove toluene by simple distillation at atmospheric pressure.

Distill the residue at reduced pressure to obtain the product.

Product: n-Butyl 2,2-difluorocyclopropanecarboxylate Yield: 15.4 g (55%) Boiling Point: 99-

101°C at 58 mm Hg
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Experimental Workflow
n-Butyl acrylate
Sodium fluoride

Toluene

Reaction Flask

Trimethylsilyl 2-fluorosulfonyl-
2,2-difluoroacetate

1. Heat reagents to reflux 2. Add difluorocarbene source 3. Heat for 8 hours 4. Cool and filter 5. Distill to purify n-Butyl 2,2-difluorocyclo-
propanecarboxylate

Reaction Pathway

Phenol Derivative

Phenolate Formation

Base (e.g., Cs2CO3) Difluorocarbene Precursor
(e.g., ClCF2CO2Na)

Difluorocarbene Generation
(Heat)

Nucleophilic Trapping

Protonation

Aryl Difluoromethyl Ether

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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